Cas no 1385619-29-3 ((E)-N-[3-(3-Cyanopropoxy)pyridin-2-YL]-2-phenylethenesulfonamide)

• Product Name: (E)-N-[3-(3-Cyanopropoxy)pyridin-2-YL]-2-phenylethenesulfonamide
• CAS No: 1385619-29-3
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 5950100
• PubChem ID: 75407201
• Update Time: 2025-05-20

(E)-N-[3-(3-Cyanopropoxy)pyridin-2-YL]-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1385619-29-3
• EN300-26598497
• Z1169626478
• N-[3-(3-cyanopropoxy)pyridin-2-yl]-2-phenylethene-1-sulfonamide
• (E)-N-[3-(3-CYANOPROPOXY)PYRIDIN-2-YL]-2-PHENYLETHENESULFONAMIDE
• (E)-N-[3-(3-Cyanopropoxy)pyridin-2-YL]-2-phenylethenesulfonamide

• Inchi： 1S/C17H17N3O3S/c18-11-4-5-13-23-16-9-6-12-19-17(16)20-24(21,22)14-10-15-7-2-1-3-8-15/h1-3,6-10,12,14H,4-5,13H2,(H,19,20)/b14-10+
• InChI Key： XFILSLFIWJDMSD-GXDHUFHOSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C(=CC=CN=1)OCCCC#N)(=O)=O

Computed Properties

• Exact Mass: 343.09906259g/mol
• Monoisotopic Mass: 343.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on (E)-N-[3-(3-Cyanopropoxy)pyridin-2-YL]-2-phenylethenesulfonamide

Comprehensive Overview of (E)-N-[3-(3-Cyanopropoxy)pyridin-2-YL]-2-phenylethenesulfonamide (CAS No. 1385619-29-3)

(E)-N-[3-(3-Cyanopropoxy)pyridin-2-YL]-2-phenylethenesulfonamide (CAS No. 1385619-29-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a sulfonamide backbone coupled with a cyanopropoxy group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a modulator of cellular signaling pathways.

The molecular structure of (E)-N-[3-(3-Cyanopropoxy)pyridin-2-YL]-2-phenylethenesulfonamide includes a pyridine ring, which is known for its role in enhancing bioavailability and metabolic stability. The presence of the phenyl ethenesulfonamide moiety further contributes to its binding affinity with various biological targets. These characteristics make it a valuable tool for studying enzyme-substrate interactions and designing novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. (E)-N-[3-(3-Cyanopropoxy)pyridin-2-YL]-2-phenylethenesulfonamide aligns with this trend, as its mechanism of action can be tailored to address specific disease pathways. For instance, its potential role in cancer research has been explored, particularly in inhibiting aberrant kinase activity associated with tumor growth.

From a synthetic chemistry perspective, the compound's CAS No. 1385619-29-3 serves as a critical identifier for researchers sourcing high-purity materials. The inclusion of a cyano group in its structure also opens avenues for further derivatization, enabling the creation of analogs with enhanced pharmacological properties. This flexibility is highly valued in medicinal chemistry, where slight modifications can significantly alter a compound's efficacy and safety profile.

Another area of interest is the compound's potential application in neurodegenerative disease research. The sulfonamide group is known to interact with amyloid proteins, which are implicated in conditions like Alzheimer's disease. By leveraging the unique properties of (E)-N-[3-(3-Cyanopropoxy)pyridin-2-YL]-2-phenylethenesulfonamide, scientists aim to develop novel inhibitors that can mitigate protein aggregation and neuronal damage.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are increasingly focused on optimizing synthetic routes to minimize waste and reduce the use of hazardous reagents. The structural features of CAS No. 1385619-29-3 lend themselves to sustainable synthesis methods, aligning with global efforts to promote eco-friendly pharmaceutical production.

In summary, (E)-N-[3-(3-Cyanopropoxy)pyridin-2-YL]-2-phenylethenesulfonamide represents a versatile and scientifically significant compound with broad applications in drug discovery and biochemical research. Its unique combination of a pyridine ring, sulfonamide group, and cyanopropoxy side chain makes it a valuable asset for addressing unmet medical needs and advancing the field of precision medicine.